Cas no 1797603-04-3 (2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide)

2-Ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide is a synthetic organic compound featuring a benzamide core linked to a furan-substituted 1,2,4-oxadiazole moiety. This structure imparts potential biological activity, particularly in medicinal chemistry applications, due to the presence of the oxadiazole ring—a known pharmacophore with diverse therapeutic properties. The ethoxy and furan groups enhance its solubility and binding affinity, making it a candidate for further pharmacological investigation. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound is of interest in drug discovery for its potential as a scaffold in developing enzyme inhibitors or receptor modulators. High purity and stability ensure suitability for research applications.
2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide structure
1797603-04-3 structure
Product Name:2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide
CAS No:1797603-04-3
MF:C22H19N3O4
MW:389.403965234756
CID:5370720
Update Time:2025-06-13

2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Ethoxy-N-[2-[[3-(2-furanyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]benzamide
    • 2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide
    • Inchi: 1S/C22H19N3O4/c1-2-27-18-11-6-4-9-16(18)22(26)23-17-10-5-3-8-15(17)14-20-24-21(25-29-20)19-12-7-13-28-19/h3-13H,2,14H2,1H3,(H,23,26)
    • InChI Key: LHGBCRFBJVMSNL-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1CC1ON=C(C2=CC=CO2)N=1)(=O)C1=CC=CC=C1OCC

Experimental Properties

  • Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 13.31±0.70(Predicted)

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2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide Related Literature

Additional information on 2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide

Research Brief on 2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide (CAS: 1797603-04-3)

The compound 2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide (CAS: 1797603-04-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The furan-oxadiazole scaffold, a prominent feature of this molecule, is known for its bioisosteric properties, which enhance drug-like characteristics such as metabolic stability and membrane permeability. Researchers have employed structure-activity relationship (SAR) studies to optimize the compound's efficacy, with modifications to the ethoxybenzamide moiety showing promising results in improving target binding affinity.

In vitro and in vivo experiments have demonstrated that 2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide exhibits potent inhibitory effects on specific protein kinases implicated in tumor progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported IC50 values in the nanomolar range against a panel of cancer cell lines, with minimal cytotoxicity toward normal cells. These findings suggest a high therapeutic index, making it a viable candidate for further preclinical development.

Mechanistic investigations using X-ray crystallography and molecular docking have elucidated the compound's binding mode within the ATP-binding pocket of target kinases. The furan ring engages in π-π stacking interactions, while the oxadiazole moiety forms critical hydrogen bonds with conserved residues, accounting for its selectivity. Additionally, pharmacokinetic studies in rodent models revealed favorable oral bioavailability and half-life, addressing earlier challenges associated with similar compounds.

Despite these advances, challenges remain in scaling up synthesis and mitigating off-target effects. Current research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance tissue specificity. Collaborative efforts between academia and industry are underway to advance this compound into clinical trials, with preliminary data expected in late 2024.

In conclusion, 2-ethoxy-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide represents a promising chemotype for targeted therapy. Its unique structural features and robust preclinical profile underscore its potential to address unmet medical needs in oncology and inflammatory diseases. Future work will focus on translational studies and combinatorial approaches to maximize therapeutic outcomes.

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